![molecular formula C18H20ClN3O2 B5802424 1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine](/img/structure/B5802424.png)
1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through a series of chemical reactions.
Mechanism of Action
The mechanism of action of 1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine is not fully understood. However, it has been suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of various enzymes and proteins that are involved in inflammation, cancer, and viral infections.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been found to inhibit the production of pro-inflammatory cytokines and chemokines. It has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses. Furthermore, the compound has been found to improve cognitive function in animal models of Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine in lab experiments is its potential therapeutic applications. The compound has been found to have anti-inflammatory, anti-cancer, and anti-viral properties, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its toxicity. The compound has been found to be toxic at high doses, which limits its use in certain experiments.
Future Directions
There are several future directions for research on 1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine. One of the areas of research is the development of new drugs based on this compound. The anti-inflammatory, anti-cancer, and anti-viral properties of the compound make it a promising candidate for the development of new drugs. Another area of research is the elucidation of the mechanism of action of the compound. Further studies are needed to understand how the compound exerts its therapeutic effects. Additionally, future research could focus on the development of new synthesis methods for the compound, which could improve its therapeutic potential.
Synthesis Methods
The synthesis of 1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine involves a series of chemical reactions. The first step involves the reaction of 4-chlorobenzyl chloride with piperazine in the presence of a base to form 1-(4-chlorobenzyl)piperazine. The second step involves the reaction of 3-nitrobenzyl chloride with 1-(4-chlorobenzyl)piperazine in the presence of a base to form this compound.
Scientific Research Applications
1-(4-chlorobenzyl)-4-(3-nitrobenzyl)piperazine has been found to have potential therapeutic applications in the treatment of various diseases. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been found to be effective in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-4-[(3-nitrophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O2/c19-17-6-4-15(5-7-17)13-20-8-10-21(11-9-20)14-16-2-1-3-18(12-16)22(23)24/h1-7,12H,8-11,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSGLKSWEYRBHSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)Cl)CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.